Cas no 1249090-65-0 (Ethyl 2-amino-5-ethoxy-4-fluorobenzoate)

• Product Name: Ethyl 2-amino-5-ethoxy-4-fluorobenzoate
• CAS No: 1249090-65-0
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6385290
• PubChem ID: 61992536
• Update Time: 2025-10-24

Ethyl 2-amino-5-ethoxy-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS011267714
• ethyl 2-amino-5-ethoxy-4-fluorobenzoate
• EN300-6509953
• 1249090-65-0
• Ethyl 2-amino-5-ethoxy-4-fluorobenzoate

• Inchi： 1S/C11H14FNO3/c1-3-15-10-5-7(11(14)16-4-2)9(13)6-8(10)12/h5-6H,3-4,13H2,1-2H3
• InChI Key： UDFJCVJFCKYJNP-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C=C1OCC)N

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 2-amino-5-ethoxy-4-fluorobenzoate

Ethyl 2-amino-5-ethoxy-4-fluorobenzoate (CAS No. 1249090-65-0)

Ethyl 2-amino-5-ethoxy-4-fluorobenzoate, with the CAS registry number 1249090-65-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzoate esters, which are widely used in various applications due to their versatile chemical properties. The structure of Ethyl 2-amino-5-ethoxy-4-fluorobenzoate consists of a benzoic acid moiety substituted with an ethoxy group at position 5, an amino group at position 2, and a fluorine atom at position 4. The esterification of this benzoic acid with ethanol results in the formation of the ethyl ester, which is the focus of this discussion.

The synthesis of Ethyl 2-amino-5-ethoxy-4-fluorobenzoate typically involves multi-step organic reactions. Starting from the corresponding benzoic acid derivative, the esterification process is carried out under controlled conditions to ensure high yield and purity. Recent advancements in catalytic systems have enabled more efficient synthesis routes, reducing production costs and minimizing environmental impact. These improvements are particularly relevant in the context of increasing demand for such compounds in pharmaceutical and agrochemical industries.

One of the key features of Ethyl 2-amino-5-ethoxy-4-fluorobenzoate is its chemical stability under various conditions. Studies have shown that this compound exhibits good thermal stability, making it suitable for applications that require exposure to elevated temperatures. Additionally, its solubility properties have been extensively studied, revealing that it has moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it an attractive candidate for use in drug delivery systems and as an intermediate in organic synthesis.

The biological activity of Ethyl 2-amino-5-ethoxy-4-fluorobenzoate has been a subject of recent research interest. Preliminary studies suggest that this compound may exhibit potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Furthermore, its fluorinated structure may confer additional pharmacokinetic advantages, such as improved bioavailability and reduced toxicity. These findings highlight the potential for further exploration into its therapeutic applications.

In terms of industrial applications, Ethyl 2-amino-5-(ethoxycarbonyl)benzene derivatives have found use as intermediates in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The presence of multiple functional groups (amino, ethoxy, and fluorine) allows for a wide range of chemical transformations, making this compound highly versatile. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing such compounds, aligning with global efforts to reduce environmental impact.

From a materials science perspective, Ethyl 2-amino-(substituted)benzoates have been investigated for their potential use in optoelectronic devices due to their unique electronic properties. The substitution pattern on the benzene ring plays a crucial role in determining these properties, with fluorine substitution often enhancing electron-withdrawing effects. This makes compounds like Ethyl 2-amino-(substituted)benzoates promising candidates for applications in light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, Ethyl 2-amino-(substituted)benzoates represent a class of compounds with diverse applications across multiple disciplines. The specific case of Ethyl 2-amino-(substituted)benzoate (CAS No. 124909065-) stands out due to its unique combination of functional groups and favorable chemical properties. As research continues to uncover new insights into its biological activity and material properties, this compound is poised to play an increasingly important role in both academic and industrial settings.